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Compound of Interest

Compound Name: GNE-495
Cat. No.: B15607992
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For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of GNE-495, a potent and selective MAP4K4 inhibitor. Adherence
to these procedural, step-by-step guidelines is critical for minimizing risk and ensuring
operational integrity.

GNE-495 is a chemical compound intended for laboratory research use.[1][2] While
comprehensive toxicological properties may not be fully investigated, the available Safety Data
Sheet (SDS) indicates that GNE-495 can cause skin irritation and serious eye irritation.[3]
Therefore, strict adherence to safety protocols is mandatory.

Hazard Identification and Classification

Understanding the potential hazards of GNE-495 is the first step in safe handling. The
compound is classified with the following hazards according to the Globally Harmonized
System (GHS):
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Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation

Serious Eye Damage/Irritation Category 2B H320: Causes eye irritation

Source: MedchemExpress Safety Data Sheet[3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense
against accidental exposure to GNE-495. The following table outlines the recommended PPE

for various laboratory activities involving this compound.
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Specifications and

Body Part PPE Standard
Use
Safety Glasses with Must be worn at all
Eyes/Face Side Shields or ANSI z87.1 times when in the
Goggles laboratory.
Recommended when
there is a splash
Face Shield ANSI z87.1 hazard, such as
during bulk handling
or solvent preparation.
Nitrile or neoprene
gloves are
recommended. Check
] ] for breakthrough times
Hands Chemical-Resistant EN 374 if prolonged contact is
Gloves
anticipated. Always
inspect gloves for
tears or holes before
use.
A flame-resistant lab
Body Laboratory Coat coat that is fully

buttoned is required.

Chemical-Resistant

Apron

Recommended when
handling larger
quantities or when
there is a significant

splash risk.

Respiratory

Not Generally
Required

Use in a well-
ventilated area. If dust
or aerosols may be
generated, a NIOSH-
approved respirator

may be necessary
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based on a formal risk

assessment.

Experimental Workflow for Safe Handling

To ensure a systematic and safe approach to working with GNE-495, the following
experimental workflow should be followed. This workflow covers the entire process from

receiving the compound to the final disposal of waste.
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Caption: A step-by-step workflow for the safe handling of GNE-495.
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Detailed Experimental Protocols

e Upon receipt, visually inspect the container for any damage or leaks.
e Log the compound in your chemical inventory system.

o Store GNE-495 in a cool, dry, and dark place. For long-term storage (months to years), it is
recommended to store it at -20°C.[4]

o Perform all weighing and handling of solid GNE-495 within a chemical fume hood to avoid
inhalation of any dust particles.

o Use appropriate tools (e.g., anti-static spatulas) to handle the powder.

e When dissolving, add the solvent slowly to the compound to prevent splashing. GNE-495 is
soluble in DMSO.[5]

» Solid Waste: Collect any solid waste, including contaminated gloves, weigh boats, and paper
towels, in a designated, sealed container labeled "Hazardous Chemical Waste."

e Liquid Waste: Collect all liquid waste containing GNE-495 in a sealed, properly labeled, and
compatible waste container. Do not pour down the drain.[3]

e Sharps: Any contaminated sharps (needles, pipette tips) must be disposed of in a designated
sharps container.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures: Accidental Exposure

In the event of accidental exposure, immediate and appropriate first aid is crucial. The following
diagram outlines the necessary steps to take for different types of exposure.
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Accidental Exposure to GNE-495

IF ON SKIN IFIN EYES IF INHALED IF SWALLOWED

-
/ Immediate ResponsN
Wash with plenty of soap and water. o i eeve = Move person into fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell
Remove contact lenses, f present and easy to do. Continue rinsing.

icm\ a POISON CENTER or doctor/physician if you feel unwell.

Seek_Medical_Attention_Inhalation

lr ke off contaminated clothing and wash before ip omptly call a physician.

Remove_Contaminated_Clothing Seek_Medical_Attention_Eyes

Click to download full resolution via product page

Caption: Emergency procedures for accidental exposure to GNE-495.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle GNE-495, fostering a secure and productive research environment. Always refer
to the most current Safety Data Sheet for GNE-495 before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling GNE-495]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607992/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-gne-495]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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